BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to the Physical and
Chemical Properties of Decamethoxin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Decamethoxin

Cat. No.: B607030

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decamethoxin, also known as Septefril, is a cationic gemini surfactant with potent
antimicrobial properties.[1] It exhibits a broad spectrum of activity against Gram-positive and
Gram-negative bacteria, viruses, protozoa, and fungi.[1][2] Its primary mechanism of action
involves the disruption of microbial cell membrane permeability, leading to cell death.[1] This
technical guide provides a comprehensive overview of the physical and chemical properties of
decamethoxin, along with detailed experimental protocols and logical workflows for its

analysis.

Core Physical and Chemical Properties

A summary of the key physical and chemical properties of decamethoxin is presented in the
table below.
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Property Value Source
Molecular Formula C38H74CI2N20a4 [3]
Molecular Weight 693.9 g/mol [3]

10-[dimethyl-[2-[(1R,2S,5R)-5-
methyl-2-propan-2-
ylcyclohexyl]oxy-2-

IUPAC Name o?<oethyl]azan|umyl]decyl— 3]
dimethyl-[2-[(1R,2S,5R)-5-
methyl-2-propan-2-
ylcyclohexylloxy-2-

oxoethyllazanium dichloride

CAS Number 38146-42-8 [1]
Appearance Solid powder [2]
LogP 2.276 [2]
Hydrogen Bond Donor Count 0 [2]
Hydrogen Bond Acceptor

C)c;untg p ° 2l
Rotatable Bond Count 21 [2]

Solubility Profile

Decamethoxin exhibits solubility in a range of solvents, a critical factor for its formulation and
application in various experimental and clinical settings.

Solvent System Solubility
10% DMSO / 90% (20% SBE-B-CD in Saline) > 2.5 mg/mL (3.60 mM)[1]
10% DMSO / 90% Corn Oil > 2.5 mg/mL (3.60 mM)[1]

Experimental Protocol for Solubility Determination
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A standardized protocol for determining the solubility of decamethoxin in aqueous and organic
solvents is outlined below.
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Sample Preparation

Weigh Decamethoxin Select Solvent Prepare Serial Dilutions

Introduce solid Add solvent

Experiment

Collect supernatant

Quantify concentration
(e.g., UV-Vis Spectroscopy)

Determine solubility limit
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Sample Measurement

Instrument Setup

Turn on UV-Vis Spectrophotometer

Select wavelength range
(e.g., 200-400 nm)

Perform baseline correction
with solvent blank

Data A‘;lalysis

Identify wavelength of
maximum absorbance (Amax)

Correlate absorbance with concentration
(Beer-Lambert Law)
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Sample Preparation (KBr Pellet)

Grind a small amount of
Decamethoxin with dry KBr

Press the mixture into a
transparent pellet

Data Ac auisition

Place KBr pellet in the
FT-IR spectrometer

Acquire the infrared spectrum /

Spectral /Analysis

Identify characteristic
functional group frequencies

Compare with reference spectra
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Sample Preparation

Dissolve Decamethoxin in a
deuterated solvent (e.g., DMSO-d6)

Transfer solution to an NMR tube

Data Ac éuisition

Place NMR tube in the spectrometer

:

Acquire *H and 3C NMR spectra

Spectral |Analysis

Assign chemical shifts to
specific protons and carbons

Analyze coupling patterns
and integration

Confirm molecular structure
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Microbial Cell Membrane

Phospholipid Bilayer
(Negatively Charged)

Decamet thoxin

— Interaction & Disruption

ic Tail Insertion Membrane Disruption Cell Lysis

Cationic

Head Groups
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Starting Materials

_ Tertiary Amine
1,10-Dibromodecane (derived from menthol)

Quaternization Reaction

Nucleophilic Substitution (SN2)

Product Formation & Purification

Decamethoxin Formation

Purification
(e.g., Recrystallization)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-Depth Technical Guide to the Physical and
Chemical Properties of Decamethoxin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607030#decamethoxin-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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